Cas no 1213666-06-8 ((S)-4-Amino-4-pyridin-4-yl-butyric acid)

• Product Name: (S)-4-Amino-4-pyridin-4-yl-butyric acid
• CAS No: 1213666-06-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD11035367
• CID: 5177243
• Update Time: 2025-05-24

(S)-4-Amino-4-pyridin-4-yl-butyric acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-Amino-4-(pyridin-4-yl)butanoic acid
• (S)-4-Amino-4-pyridin-4-yl-butyric acid

• MDL： MFCD11035367
• Inchi： 1S/C9H12N2O2/c10-8(1-2-9(12)13)7-3-5-11-6-4-7/h3-6,8H,1-2,10H2,(H,12,13)/t8-/m0/s1
• InChI Key： TWXVXXQXUNQUHW-QMMMGPOBSA-N
• SMILES： OC(CC[C@@H](C1C=CN=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• XLogP3: -2.7
• Topological Polar Surface Area: 76.2

Additional information on (S)-4-Amino-4-pyridin-4-yl-butyric acid

Introduction to (S)-4-Amino-4-pyridin-4-yl-butyric Acid (CAS No. 1213666-06-8)

(S)-4-Amino-4-pyridin-4-yl-butyric acid, a heterocyclic compound with the chemical formula C₇H₉N₃O₂, is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, identified by its CAS number 1213666-06-8, is particularly noted for its structural versatility and potential applications in the synthesis of bioactive molecules. The presence of both an amino group and a pyridine ring makes it a valuable scaffold for designing novel therapeutic agents.

The stereochemistry of this compound, specifically the (S) configuration at the chiral center, plays a crucial role in its biological activity. Chiral drugs often exhibit different pharmacological properties depending on their stereoisomers, making the precise control of stereochemistry essential for drug development. Research has demonstrated that the (S)-enantiomer of 4-amino-4-pyridin-4-yl-butyric acid may possess unique biochemical interactions compared to its (R)-counterpart, which could influence its efficacy and safety profile.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymatic pathways involved in human diseases. The pyridine moiety in (S)-4-amino-4-pyridin-4-yl-butyric acid provides a suitable platform for designing molecules that can interact with biological targets such as kinases, proteases, and other enzymes. For instance, studies have shown that pyridine-based compounds can serve as potent inhibitors of Janus kinases (JAKs), which are implicated in inflammatory diseases and cancer. The amino group in this compound also offers opportunities for further functionalization, allowing chemists to introduce additional substituents that can enhance binding affinity or modulate pharmacokinetic properties. This flexibility makes (S)-4-amino-4-pyridin-4-yl-butyric acid a valuable building block for structure-based drug design.

One of the most promising areas of research involving this compound is its potential application in the treatment of neurological disorders. Pyridine derivatives have been extensively studied for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. Preliminary studies suggest that derivatives of (S)-4-amino-4-pyridin-4-yl-butyric acid may exhibit neuroprotective properties by modulating neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the compound's structural features make it a candidate for developing treatments against infectious diseases. Researchers have explored its potential as an antiviral agent, leveraging its ability to interfere with viral replication mechanisms. While further research is needed to fully elucidate its antiviral efficacy, early findings are encouraging and warrant further investigation.

The synthesis of (S)-4-amino-4-pyridin-4-yl-butyric acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Chiral resolution techniques, such as diastereomeric salt formation followed by crystallization or chromatography, are commonly employed to isolate the desired (S)-enantiomer. These methods ensure high enantiomeric purity, which is critical for pharmaceutical applications. The growing interest in this compound has also spurred innovation in synthetic chemistry. Researchers are exploring novel synthetic routes that improve yield and reduce environmental impact. For example, catalytic asymmetric hydrogenation has been investigated as a means to selectively introduce the desired stereocenter without generating significant waste products. Such green chemistry approaches align with the broader goal of sustainable drug development.

In conclusion, (S)-4-Amino-4-pyridin-4-yl-butyric acid (CAS No. 1213666-06-8) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the pyridine ring and amino group, make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and synthetic strategies for this compound, reinforcing its importance in modern medicinal chemistry. As our understanding of biological pathways grows more sophisticated, compounds like (S)-4-amino-4-pyridin-4-yl-butyric acid will play an increasingly critical role in developing next-generation drugs. By leveraging its structural versatility and exploring new synthetic methodologies, scientists are paving the way for innovative treatments that address unmet medical needs.